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Compound of Interest

Compound Name: PFI-653

Cat. No.: B611787

These application notes provide detailed protocols for the in vivo use of PFI-653, a potent and
selective chemical probe. The primary application discussed is in a glioblastoma xenograft
mouse model, where PFI-653 is used to enhance the anti-cancer effects of temozolomide.

Quantitative Data Summary

The following table summarizes the key quantitative data for the in vivo administration of PFI-
653 in a mouse model.[1]

Parameter Details

Mouse Model Glioblastoma Xenograft
Administration Route Intraperitoneal (i.p.) Injection
Dosage 10 mg/kg

Frequency Three times a week

o To enhance the anti-cancer effects of
Application )
temozolomide

Signaling Pathway

PFI-653 targets the bromodomains of the SWI/SNF chromatin remodeling complex subunits
SMARCA2 and SMARCAA4, as well as the polybromo-1 (PB1) subunit. By inhibiting these
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bromodomains, PFI-653 disrupts their function in gene regulation. This mechanism is of
particular interest in oncology for its potential to sensitize cancer cells to DNA-damaging
chemotherapy.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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